Cas no 88806-05-7 (1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide)
88806-05-7 structure
Product Name:1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
CAS No:88806-05-7
MF:C9H19Br2N
MW:301.061861276627
CID:621226
PubChem ID:20135904
Update Time:2025-04-19
1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide
- 1-(3-bromopropyl)azepane,hydrobromide
- 1‐(3‐BROMOPROPYL)HEXAHYDRO‐1H‐AZEPINE HBR
- 1-(3-Bromopropyl)azepane--hydrogen bromide (1/1)
- DTXSID30602859
- SCHEMBL10367665
- 88806-05-7
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- Inchi: 1S/C9H18BrN.BrH/c10-6-5-9-11-7-3-1-2-4-8-11;/h1-9H2;1H
- InChI Key: PARZRFSRQOXPAQ-UHFFFAOYSA-N
- SMILES: BrCCCN1CCCCCC1.Br
Computed Properties
- Exact Mass: 300.98638g/mol
- Monoisotopic Mass: 298.98842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 87.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
1H-Azepine, 1-(3-bromopropyl)hexahydro-, hydrobromide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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